

Capmatinib method validation parameters specificity accuracy

Author: Smolecule Technical Support Team. **Date:** February 2026

Compound Focus: Capmatinib Hydrochloride

CAS No.: 1865733-40-9

Cat. No.: S9103187

[Get Quote](#)

Method Validation Parameters for Capmatinib

The tables below summarize key validation parameters from two independent stability-indicating RP-HPLC methods developed for Capmatinib. These methods are used to accurately identify and quantify the drug, especially in the presence of its degradation products.

Table 1: Comparison of Two RP-HPLC Methods for Capmatinib Analysis

Validation Parameter	Method 1 [1]	Method 2 [2]
Chromatographic Column	Enable C18 Kromasil (250 × 4.6 mm; 5µm)	Spherisorb ODS C18 (250 × 4.6 mm; 5µm)
Mobile Phase	Methanol: Water (70:30 % v/v)	Methanol: Acetonitrile: Water (60:20:20 % v/v)
Detection Wavelength	233 nm	251 nm
Retention Time	~3.75 minutes	Within a 10-minute total run time
Linearity Range	Information missing from search results	5 - 35 µg/mL

Validation Parameter	Method 1 [1]	Method 2 [2]
Correlation Coefficient (r)	Information missing from search results	0.9991
LOD	1.321 µg/mL	0.033 µg/mL
LOQ	4.002 µg/mL	0.10 µg/mL
Accuracy (Recovery)	98% - 102%	Information missing from search results

Specificity: Both methods were confirmed to be **specific** through forced degradation studies. The methods successfully separated Capmatinib from its degradation products under various stress conditions, indicating their ability to measure the drug accurately even when it is breaking down [1] [2].

Table 2: Forced Degradation Results for Capmatinib (Method 1) [1]

Stress Condition	Procedure	Degradation Observed?
Acid Hydrolysis	5N HCl, room temperature for 30 min	Yes
Base Hydrolysis	5N NaOH, room temperature for 1 hour	Yes
Oxidative Degradation	3% H ₂ O ₂ , room temperature for 24 hours	Yes
Thermal Degradation	105°C for 72 hours	Yes
Photolytic Degradation	Sunlight for 7 days	Yes

Comparative Pharmacokinetics of MET Inhibitors


While analytical method comparisons for other MET inhibitors are not available in the search results, a recent narrative review provides a clinical comparison of the pharmacokinetic (PK) profiles of type Ib MET inhibitors. This data is crucial for understanding the drugs' behavior in the body.

Table 3: Pharmacokinetic Comparison of Type Ib MET Inhibitors [3]

Pharmacokinetic Parameter	Capmatinib	Tepotinib	Savolitinib	Gumarontinib
Time to Max Concentration (t~max~)	1.09 - 1.87 hours	8.0 hours	2.0 - 4.0 hours	4.0 hours
Systemic Exposure	Highest	Relatively low	Information missing	Information missing
Dose Proportionality	Dose proportional (100-600 mg BID)	Lower increase at higher doses	Dose proportional (100-1000 mg QD)	Information missing
Impact of Food	Minimal impact	Information missing	Information missing	Information missing

MET Signaling Pathway and Drug Role

The following diagram illustrates the role of the MET receptor and the mechanism of its inhibitors in Non-Small Cell Lung Cancer (NSCLC), providing context for the therapeutic application of these drugs.



[Click to download full resolution via product page](#)

Experimental Protocols for HPLC Method Validation

The core experimental protocol for developing and validating the stability-indicating RP-HPLC method for Capmatinib, as detailed in one of the studies, involves the following key steps [1]:

- **Instrumentation and Column:** The analysis used an Agilent 1260 Infinity II HPLC system with a Phenomenex ChromClone C18 column (250 mm × 4.6 mm, 5 μm).
- **Chromatographic Conditions:** An isocratic elution with a mobile phase of methanol and water (70:30, v/v) at a flow rate of 1.0 mL/min. The column temperature was maintained at 40°C, and

detection was performed at 233 nm.

- **Sample Preparation:** A stock solution of Capmatinib was prepared in methanol and then diluted with the mobile phase to the required concentrations for different validation tests.
- **Forced Degradation Studies:** To demonstrate the method's stability-indicating properties, the drug substance was subjected to stress conditions including acid and base hydrolysis, oxidative stress, thermal stress, and photolytic stress, following ICH guidelines [1].
- **Method Validation:** The method was systematically validated for parameters including:
 - **Specificity:** By assessing interference from degradation products.
 - **Linearity:** By preparing calibration curves and calculating the correlation coefficient.
 - **Accuracy:** Via recovery studies by spiking known amounts of the drug.
 - **Precision:** Through repeatability of measurements.
 - **Sensitivity:** By determining the LOD and LOQ.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. Stability Indicating Assay Method Development and ... [orientjchem.org]
2. European Journal of Biomedical and Pharmaceutical ... [ejbps.com]
3. The pharmacokinetics of capmatinib and its efficacy in non ... [pmc.ncbi.nlm.nih.gov]

To cite this document: Smolecule. [Capmatinib method validation parameters specificity accuracy].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b9103187#capmatinib-method-validation-parameters-specificity-accuracy>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com